Cas no 635317-47-4 (2,3-diamino-6-chloroBenzoic acid methyl ester)

• Product Name: 2,3-diamino-6-chloroBenzoic acid methyl ester
• CAS No: 635317-47-4
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 2129096
• PubChem ID: 69680030
• Update Time: 2025-08-04

2,3-diamino-6-chloroBenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-diamino-6-chloroBenzoic acid methyl ester
• Methyl 2,3-diamino-6-chlorobenzoate
• DB-355107
• E85215
• SCHEMBL6137831
• Benzoic acid, 2,3-diamino-6-chloro-, methyl ester
• Methyl2,3-diamino-6-chlorobenzoate
• DTXSID701232586
• BS-49607
• 635317-47-4
• SB78402

• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,10-11H2,1H3
• InChI Key： GYJRCSNNRVQWHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)OC)N)N

Computed Properties

• Exact Mass: 200.035
• Monoisotopic Mass: 200.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2
• XLogP3: 1.6

Additional information on 2,3-diamino-6-chloroBenzoic acid methyl ester

Introduction to 2,3-diamino-6-chloroBenzoic acid methyl ester (CAS No: 635317-47-4)

2,3-diamino-6-chloroBenzoic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No) 635317-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its amino and chloro substituents, which contribute to its unique chemical properties and reactivity. The presence of a methyl ester group further enhances its utility in synthetic chemistry and drug development applications.

The structural configuration of 2,3-diamino-6-chloroBenzoic acid methyl ester makes it a versatile intermediate in the synthesis of more complex molecules. Its dual amino functionalities at the 2 and 3 positions provide multiple sites for further chemical modification, while the chloro group at the 6 position allows for electrophilic aromatic substitution reactions. These features make it a valuable building block in the construction of heterocyclic compounds, which are widely employed in medicinal chemistry.

In recent years, there has been a growing interest in benzoic acid derivatives due to their potential biological activities. Studies have demonstrated that modifications in the benzoic acid scaffold can lead to compounds with significant pharmacological effects. For instance, derivatives with amino and chloro substituents have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 2,3-diamino-6-chloroBenzoic acid methyl ester is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of 2,3-diamino-6-chloroBenzoic acid methyl ester is its role as a precursor in the synthesis of biologically active molecules. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes involved in metabolic pathways. For example, studies have shown that derivatives of benzoic acid can modulate enzymes such as cytochrome P450 oxidases and carbonic anhydrases, which are implicated in a wide range of diseases. The structural flexibility of 2,3-diamino-6-chloroBenzoic acid methyl ester allows chemists to fine-tune its properties for specific biological targets.

The methyl ester group in 2,3-diamino-6-chloroBenzoic acid methyl ester also plays a crucial role in its reactivity. Ester groups are known to be susceptible to hydrolysis under acidic or basic conditions, which can be exploited to introduce other functional groups into the molecule. This property makes it an excellent candidate for use in peptide coupling reactions or as a protecting group for carboxylic acids. Additionally, the ester group can be converted into other functional moieties such as carboxylic acids or amides through straightforward chemical transformations.

Recent advancements in synthetic methodologies have further enhanced the utility of 2,3-diamino-6-chloroBenzoic acid methyl ester. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at specific positions on the benzoic acid core. These modifications have led to the discovery of new compounds with improved pharmacokinetic profiles and reduced toxicity. The ability to systematically modify the structure of 2,3-diamino-6-chloroBenzoic acid methyl ester has opened up new avenues for drug discovery and development.

The compound has also been explored in the context of material science applications. Benzoic acid derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in various catalytic processes. The presence of both amino and chloro groups in 2,3-diamino-6-chloroBenzoic acid methyl ester makes it an ideal candidate for designing metal-organic frameworks (MOFs) or supramolecular assemblies. These materials have potential applications in gas storage, separation technologies, and even as sensors for detecting environmental pollutants.

In conclusion,2,3-diamino-6-chloroBenzoic acid methyl ester (CAS No: 635317-47-4) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.